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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987 Get Quote

A Comprehensive Guide to the Analytical Characterization of Dimethyl 5-nitroisophthalate

For researchers, scientists, and professionals in drug development, the thorough

characterization of chemical intermediates is a critical step in ensuring the quality, safety, and

efficacy of the final active pharmaceutical ingredient (API). Dimethyl 5-nitroisophthalate, a

key building block in the synthesis of various pharmaceuticals, including non-ionic X-ray

contrast media like Iopamidol and Iohexol, requires a multi-faceted analytical approach for its

complete characterization.[1][2] This guide provides a comparative overview of the essential

analytical techniques used to identify and assess the purity of Dimethyl 5-nitroisophthalate,

complete with experimental data and detailed protocols.

Comparison of Analytical Methods
A variety of analytical methods are employed to elucidate the structure, purity, and physical

properties of Dimethyl 5-nitroisophthalate. The choice of method depends on the specific

information required, ranging from routine identity confirmation to in-depth structural analysis

and impurity profiling.
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Analytical
Technique

Information
Provided

Key Performance
Characteristics

Typical
Instrumentation

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Provides detailed

information about the

molecular structure,

including the chemical

environment of

hydrogen (¹H NMR)

and carbon (¹³C NMR)

atoms.

Specificity: High.

Sensitivity: Moderate.

Sample Requirement:

Milligram quantities.

NMR Spectrometer

(e.g., 400 MHz)

Infrared (IR)

Spectroscopy

Identifies the

presence of specific

functional groups

(e.g., C=O, NO₂, C-O)

based on their

vibrational

frequencies.

Specificity: Moderate.

Sensitivity: Low to

moderate. Sample

Requirement:

Milligram quantities.

Fourier Transform

Infrared (FTIR)

Spectrometer

Mass Spectrometry

(MS)

Determines the

molecular weight and

can provide

information about the

molecular formula and

fragmentation pattern.

Specificity: High.

Sensitivity: High.

Sample Requirement:

Microgram to

nanogram quantities.

Mass Spectrometer

(often coupled with

GC or LC)

High-Performance

Liquid

Chromatography

(HPLC)

Separates, identifies,

and quantifies each

component in a

mixture, assessing

purity and identifying

impurities.

Specificity: High.

Sensitivity: High.

Sample Requirement:

Microgram quantities.

HPLC system with a

suitable detector (e.g.,

UV)

X-ray Crystallography

Provides the definitive

three-dimensional

structure of the

molecule in its

crystalline state.

Specificity: Very High.

Sample Requirement:

Single, high-quality

crystal.

Single-crystal X-ray

diffractometer
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Melting Point Analysis

A fundamental

physical property used

for identification and

as an indicator of

purity.

Specificity: Low.

Sample Requirement:

Milligram quantities.

Melting point

apparatus

Experimental Protocols
Detailed methodologies are crucial for obtaining reliable and reproducible analytical data.

Below are the typical experimental protocols for the key characterization techniques.

¹H NMR Spectroscopy
Objective: To confirm the chemical structure of Dimethyl 5-nitroisophthalate by analyzing

the chemical shifts, integration, and splitting patterns of the proton signals.

Sample Preparation: Dissolve approximately 10-20 mg of the sample in about 0.7 mL of a

deuterated solvent (e.g., CDCl₃) in an NMR tube.

Instrumentation: A 400 MHz NMR spectrometer is commonly used.[3]

Data Acquisition: Acquire the ¹H NMR spectrum using standard pulse sequences.

Expected Data: The ¹H NMR spectrum of Dimethyl 5-nitroisophthalate in CDCl₃ typically

shows distinct signals corresponding to the aromatic protons and the methyl protons of the

ester groups.

Infrared (IR) Spectroscopy
Objective: To identify the characteristic functional groups present in the Dimethyl 5-
nitroisophthalate molecule.

Sample Preparation: A common technique is the KBr-pellet method, where a small amount of

the sample is ground with dry potassium bromide and pressed into a thin, transparent disk.

[4] Alternatively, an ATR-IR spectrum can be obtained directly on the solid sample.[4]

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.[4]
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Data Acquisition: Scan the sample over the mid-infrared range (typically 4000-400 cm⁻¹).

Expected Data: The IR spectrum will show characteristic absorption bands for the carbonyl

(C=O) stretch of the ester groups, the asymmetric and symmetric stretches of the nitro (NO₂)

group, and C-H and C=C vibrations of the aromatic ring.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of Dimethyl 5-
nitroisophthalate.

Sample Introduction: The sample can be introduced via Gas Chromatography (GC-MS) or by

direct infusion.[4][5]

Instrumentation: A mass spectrometer, often a quadrupole or time-of-flight (TOF) analyzer,

using electron ionization (EI).[5]

Data Acquisition: Acquire the mass spectrum over a suitable mass-to-charge (m/z) range.

Expected Data: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of Dimethyl 5-nitroisophthalate (239.18 g/mol ) and characteristic

fragment ions.[4][5]

High-Performance Liquid Chromatography (HPLC)
Objective: To assess the purity of Dimethyl 5-nitroisophthalate and to detect and quantify

any impurities.

Sample Preparation: Prepare a standard solution of known concentration by dissolving the

sample in a suitable solvent (e.g., a mixture of dichloromethane and methanol).[6]

Instrumentation: An HPLC system equipped with a suitable column (e.g., C18) and a UV

detector.

Method: Develop a suitable gradient or isocratic elution method to achieve good separation

of the main component from any potential impurities. The progress of synthesis reactions

can be monitored using Thin Layer Chromatography (TLC) with a mobile phase such as

dichloromethane:methanol (10:1).[6][7]
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Data Analysis: The purity is determined by calculating the area percentage of the main peak

relative to the total peak area.

X-ray Crystallography
Objective: To determine the precise three-dimensional arrangement of atoms in the

crystalline solid.

Sample Preparation: Grow a single, high-quality crystal of Dimethyl 5-nitroisophthalate.

This can be achieved by slow evaporation of a solution of the compound in a suitable

solvent.[2]

Instrumentation: A single-crystal X-ray diffractometer.[2]

Data Collection and Refinement: Mount the crystal and collect diffraction data. The structure

is then solved and refined using specialized software.[2][8]

Expected Data: The output includes the exact bond lengths, bond angles, and crystal

packing information. For Dimethyl 5-nitroisophthalate, the nitro group is slightly rotated out

of the plane of the benzene ring.[2][8]

Visualizing the Analytical Workflow
The following diagrams illustrate the logical flow of the analytical characterization process for

Dimethyl 5-nitroisophthalate.
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Caption: Workflow for the synthesis and characterization of Dimethyl 5-nitroisophthalate.
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Caption: Relationship between analytical techniques and the information they provide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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